Cas no 772279-15-9 (1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro-)

1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro- structure
772279-15-9 structure
Product Name:1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro-
CAS No:772279-15-9
MF:C14H19NO
MW:217.306763887405
CID:551727
PubChem ID:45095258
Update Time:2025-04-19

1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro-
    • 1H-Inden-1-one,2-[(dimethylamino)methyl]-5-ethyl-2,3-dihydro-(9CI)
    • 772279-15-9
    • 2-((Dimethylamino)methyl)-5-ethyl-2,3-dihydro-1H-inden-1-one
    • Inchi: 1S/C14H19NO/c1-4-10-5-6-13-11(7-10)8-12(14(13)16)9-15(2)3/h5-7,12H,4,8-9H2,1-3H3
    • InChI Key: RLCWBKHCBYZAMO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(CC)=CC=2CC1CN(C)C

Computed Properties

  • Exact Mass: 217.147
  • Monoisotopic Mass: 217.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.16560
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